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Compound of Interest

Compound Name: 4-Nitrophenyl chloroformate

Cat. No.: B143680

An In-depth Technical Guide to 4-Nitrophenyl Chloroformate for Researchers and Drug
Development Professionals

This guide provides a comprehensive overview of 4-Nitrophenyl chloroformate (4-NPC), a
versatile reagent widely employed in organic synthesis, bioconjugation, and drug development.
It details the compound's chemical properties, synthesis, and key applications, with a focus on
its utility for researchers and scientists in the pharmaceutical and biotechnology sectors.

Core Properties and Formula

4-Nitrophenyl chloroformate is a reactive organochlorine compound valued for its ability to
act as an efficient activating agent for alcohols, amines, and thiols. Its chemical structure
features a chloroformate group attached to a 4-nitrophenyl ring, which makes it highly
susceptible to nucleophilic attack.

Table 1: Chemical and Physical Properties of 4-Nitrophenyl Chloroformate
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Property

Value

Molecular Formula

C7HaCINO4[1][2][3]

Molecular Weight 201.56 g/mol [1][2][3]
CAS Number 7693-46-1[1][2]
White to cream or pale gray crystalline
Appearance
powder[4]
Melting Point 77-79 °C[5][6]
Boiling Point 159-162 °C at 19 mmHg[5][6]
N Soluble in acetone, chloroform, toluene, and
Solubility

benzene[2]

Synthesis of 4-Nitrophenyl Chloroformate

The synthesis of 4-Nitrophenyl chloroformate can be achieved through several methods.

Historically, the reaction of 4-nitrophenol with the highly toxic phosgene was a common

approach. However, safer alternatives are now more prevalent in industrial and laboratory

settings.

Table 2: Overview of Synthetic Routes for 4-Nitrophenyl Chloroformate

Method Reagents Key Features
High yield (~90%), but involves
Phosgene Route 4-Nitrophenol, Phosgene the highly hazardous

phosgene.[1]

Triphosgene Route

4-Nitrophenol,

A safer alternative to

phosgene, providing a high-

Bis(trichloromethyl) carbonate

(Triphosgene)

yield and more easily handled
synthesis.[1][3]

A common modern laboratory-scale synthesis involves the reaction of 4-nitrophenol with

triphosgene in the presence of a base, such as a tertiary amine, in an inert solvent like
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dichloromethane.[1][3]

Mechanism of Action and Key Applications

The utility of 4-Nitrophenyl chloroformate stems from its function as an excellent electrophile.
The 4-nitrophenoxy group is a good leaving group, facilitating the reaction with a wide range of
nucleophiles to form activated carbonates, carbamates, and other derivatives. This reactivity is
central to its applications in drug development and bioconjugation.

Mechanism of Nucleophilic Acyl Substitution

The general reaction mechanism involves the attack of a nucleophile (e.g., an amine or
alcohol) on the carbonyl carbon of the chloroformate, leading to the displacement of the
chloride ion and subsequent formation of a 4-nitrophenyl carbonate or carbamate intermediate.
This intermediate can then be used in a second step or may be the final desired product.

Reactants

-4—Nitrophenyl + Nucleophile R Products
Intermediate
Chloroformate
+ 2nd Nucleophile

f . ) | -CI- Activated Carbonate/ (optional) .
| | Tetrahedral Intermediate Carbamate 4-Nitrophenolate

Nucleophile
(e.g., R-NH2, R-OH)

Click to download full resolution via product page

General reaction mechanism of 4-Nitrophenyl chloroformate with a nucleophile.

Applications in Drug Development and Research

o Peptide Synthesis: 4-NPC is used as a coupling reagent to activate amino acids for the
formation of peptide bonds.[7]

o Bioconjugation: It is widely used to link molecules to proteins, antibodies, and other
biomolecules for applications in diagnostics and therapeutics.[4] This includes the
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immobilization of proteins on surfaces for biosensors and assays.[4]

o Protecting Group Chemistry: The reagent is employed to introduce the 4-
nitrobenzyloxycarbonyl (Noc) protecting group for amines and hydroxyls.

e Prodrug Synthesis: 4-NPC can be used to create carbonate and carbamate linkages in
prodrugs, which can be designed to release the active drug under specific physiological
conditions.

Experimental Protocols

The following protocols are representative of the common uses of 4-Nitrophenyl
chloroformate in a research setting.

Protocol 1: General Procedure for the Formation of 4-
Nitrophenyl Carbonates and Carbamates

This protocol describes a typical procedure for activating an alcohol or amine with 4-NPC.

Materials:

Alcohol or amine nucleophile

4-Nitrophenyl chloroformate

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Tertiary amine base (e.qg., triethylamine or pyridine)

Standard laboratory glassware and stirring equipment

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

o Dissolve the alcohol or amine nucleophile in anhydrous DCM or THF under an inert
atmosphere.
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e Add an equimolar amount of a tertiary amine base to the solution.

e Slowly add a solution of 4-Nitrophenyl chloroformate (1.0-1.2 equivalents) in the same
solvent to the reaction mixture at 0 °C.

o Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

e Upon completion, the reaction mixture can be quenched with water or a mild acid.

e The product is then extracted with an organic solvent, dried over anhydrous sodium sulfate,
and purified by column chromatography.

Protocol 2: Representative Workflow for Protein
Immobilization on a Surface

This workflow outlines the key steps for activating a surface with hydroxyl groups and
subsequently immobilizing a protein.
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A typical workflow for the immobilization of proteins on a surface using 4-NPC.

Procedure Outline:

o Surface Preparation: The substrate (e.g., glass slide, gold nanopatrticle) is cleaned and
treated to ensure the presence of surface hydroxyl groups.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b143680?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Activation: The surface is treated with a solution of 4-Nitrophenyl chloroformate and a
base in an anhydrous organic solvent to form surface-bound 4-nitrophenyl carbonate groups.

e Washing: The activated surface is washed thoroughly with the solvent to remove excess
reagents.

o Protein Immobilization: The activated surface is incubated with a solution of the protein in a
suitable buffer (typically at a neutral to slightly basic pH). The nucleophilic side chains of
amino acids (e.g., lysine) react with the activated carbonate to form stable covalent bonds.

e Blocking and Washing: Any remaining active sites on the surface are quenched using a small
molecule amine (e.g., ethanolamine or glycine). The surface is then washed extensively to
remove non-covalently bound protein.

Safety and Handling

4-Nitrophenyl chloroformate is a toxic and corrosive substance that is sensitive to moisture. It
should be handled in a well-ventilated fume hood with appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat. It should be stored in a cool, dry
place under an inert atmosphere.

This technical guide provides a foundational understanding of 4-Nitrophenyl chloroformate
for its effective application in research and development. For specific applications, further
optimization of reaction conditions may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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